4-{4-[(Ethylanilino)carbonyl]anilino}-4-oxobutanoic acid

• IUPAC Name: 4-[4-[ethyl(phenyl)carbamoyl]anilino]-4-oxobutanoic acid
• InChI: InChI=1S/C19H20N2O4/c1-2-21(16-6-4-3-5-7-16)19(25)14-8-10-15(11-9-14)20-17(22)12-13-18(23)24/h3-11H,2,12-13H2,1H3,(H,20,22)(H,23,24)
• InChI Key: CZBGOZGFWULGFJ-UHFFFAOYSA-N
• Canonical SMILES: CCN(C1=CC=CC=C1)C(=O)C2=CC=C(C=C2)NC(=O)CCC(=O)O
• Molecular Formula: C19H20N2O4
• Molecular Weight: 340.4 g/mol

Description

4-{4-[(Ethylanilino)carbonyl]anilino}-4-oxobutanoic acid is a chemical compound with the molecular formula C19H20N2O4. It has a molecular weight of 340.38. The IUPAC name for this compound is 4-{4-[(ethylanilino)carbonyl]anilino}-4-oxobutanoic acid.

Molecular Structure Analysis

The InChI code for 4-{4-[(Ethylanilino)carbonyl]anilino}-4-oxobutanoic acid is 1S/C19H20N2O4/c1-2-21(16-6-4-3-5-7-16)19(25)14-8-10-15(11-9-14)20-17(22)12-13-18(23)24/h3-11H,2,12-13H2,1H3,(H,20,22)(H,23,24). This code provides a unique representation of the compound’s molecular structure.

Scientific Research Applications

Chemical Synthesis and Reactivity

Research on compounds structurally related to 4-{4-[(Ethylanilino)carbonyl]anilino}-4-oxobutanoic acid often focuses on their synthesis and reactivity. For instance, Grinev et al. (2017) studied the reactions of 4-alkyl(aryl)-substituted 4-oxobutanoic acids with 1,3-binucleophiles, which led to the formation of various fused tricyclic systems depending on the initial substrates. This highlights the potential for creating complex organic molecules that could have applications in materials science or as intermediates in pharmaceutical synthesis (Grinev, Amalchieva, & Egorova, 2017).

Spectroscopic and Structural Analysis

Compounds like 4-{4-[(Ethylanilino)carbonyl]anilino}-4-oxobutanoic acid often undergo detailed spectroscopic and structural analysis to understand their properties better. For example, Raju et al. (2015) synthesized a similar compound and analyzed it using various spectroscopic techniques, revealing insights into its molecular structure, hyperpolarizability, and electronic properties. Such studies are crucial for developing new materials with specific optical or electronic applications (Raju, Panicker, Nayak, Narayana, Sarojini, Van Alsenoy, & Al‐Saadi, 2015).

Antimicrobial and Anticancer Research

Research on derivatives of 4-oxobutanoic acid also extends to their biological applications. Sirajuddin et al. (2019) explored organotin (IV) derivatives for potential medicinal applications, highlighting the antimicrobial properties of these compounds. Such research could pave the way for developing new antimicrobial agents or anticancer compounds, leveraging the unique chemical structures of 4-oxobutanoic acid derivatives (Sirajuddin, Ali, McKee, Wadood, & Ghufran, 2019).

Molecular Docking Studies

Molecular docking studies are another area where compounds similar to 4-{4-[(Ethylanilino)carbonyl]anilino}-4-oxobutanoic acid find applications. Vanasundari et al. (2018) conducted such studies to understand the interaction of related compounds with biological targets, which is crucial for drug design and discovery. These studies provide insights into how such compounds might interact with proteins or DNA, offering a foundation for developing new therapeutic agents (Vanasundari, Balachandran, Kavimani, & Narayana, 2018).

Safety and Hazards

For safety and hazards information, it’s recommended to refer to the Material Safety Data Sheet (MSDS) of the compound. The MSDS contains information on the potential hazards (health, fire, reactivity, and environmental) and how to work safely with the chemical product.